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Compound of Interest

Compound Name: 4-Ethyl-4-heptanol

Cat. No.: B3054337 Get Quote

An In-depth Technical Guide to 4-Ethyl-4-
heptanol
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 4-Ethyl-4-heptanol, a tertiary

alcohol with potential applications in various scientific domains. This document consolidates its

chemical and physical properties, provides a detailed experimental protocol for its synthesis,

and explores its potential biological activities based on data from structurally related

compounds. Due to a lack of direct studies on the biological effects of 4-Ethyl-4-heptanol, this

guide presents a hypothetical experimental framework for investigating its potential interactions

with cellular systems, particularly focusing on cell membrane and ion channel modulation.

Chemical Identity and Properties
4-Ethyl-4-heptanol is a tertiary alcohol. Its fundamental chemical identifiers and properties are

summarized below.
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Property Value Reference

CAS Number 597-90-0 [1]

Molecular Formula C₉H₂₀O [2]

Molecular Weight 144.26 g/mol [2]

Appearance Colorless liquid

Boiling Point 179 °C

Density 0.831 g/mL

Refractive Index 1.432

Synthesis of 4-Ethyl-4-heptanol
The synthesis of 4-Ethyl-4-heptanol can be effectively achieved via a Grignard reaction. The

following protocol is adapted from established procedures for the synthesis of tertiary alcohols.

[3][4]

Reaction Scheme
The overall reaction involves the treatment of a ketone with a Grignard reagent.

Experimental Protocol: Grignard Synthesis
Materials:

Magnesium turnings

Ethyl bromide

4-Heptanone

Anhydrous diethyl ether

Saturated aqueous solution of ammonium chloride

Anhydrous sodium sulfate
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Apparatus: Flame-dried three-necked round-bottom flask, reflux condenser, dropping funnel,

nitrogen inlet, ice bath.

Procedure:

Preparation of the Grignard Reagent:

In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a

dropping funnel, and a nitrogen inlet, place magnesium turnings (1.2 equivalents).

Add enough anhydrous diethyl ether to cover the magnesium.

A solution of ethyl bromide (1.1 equivalents) in anhydrous diethyl ether is added dropwise

from the dropping funnel to initiate the reaction. The reaction is maintained at a gentle

reflux.

Reaction with Ketone:

After the formation of the Grignard reagent is complete, cool the flask to 0°C in an ice

bath.

A solution of 4-heptanone (1.0 equivalent) in anhydrous diethyl ether is added dropwise

from the dropping funnel, ensuring the temperature is maintained below 10°C.

Quenching and Work-up:

The reaction mixture is stirred at room temperature for 1-2 hours.

The reaction is then quenched by the slow addition of a saturated aqueous solution of

ammonium chloride.

Purification:

The organic layer is separated, and the aqueous layer is extracted with diethyl ether.

The combined organic layers are washed with brine, dried over anhydrous sodium sulfate,

and the solvent is removed under reduced pressure.
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The crude product is purified by fractional distillation to yield 4-Ethyl-4-heptanol.

Synthesis Workflow for 4-Ethyl-4-heptanol
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Caption: Experimental workflow for the synthesis of 4-Ethyl-4-heptanol.

Potential Biological Activity and Experimental
Considerations
While no direct studies on the biological activity of 4-Ethyl-4-heptanol are readily available,

research on related aliphatic alcohols, such as heptanol, provides insights into its potential

effects on cellular systems. These compounds are known to interact with cell membranes and

modulate the function of ion channels.[5][6][7]

Potential Effects on Cell Membranes
Aliphatic alcohols can perturb the lipid bilayer of cell membranes, leading to changes in

membrane fluidity and the organization of membrane domains.[5] Heptanol, for instance, has

been shown to induce hyperfluidization and the segregation of lipid domains in model and live

cell membranes.[5]

Hypothesized Effect of 4-Ethyl-4-heptanol on Cell Membranes
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Click to download full resolution via product page

Caption: Potential mechanism of 4-Ethyl-4-heptanol's interaction with cell membranes.

Potential Modulation of Ion Channels
Alcohols are known to modulate the function of various ion channels, particularly ligand-gated

ion channels.[8] This modulation can be state-dependent and subunit-dependent.[7] For

example, ethanol has been shown to affect the function of GABA-A receptors.[8] Given its

structure, 4-Ethyl-4-heptanol may exhibit similar modulatory effects on neuronal ion channels.

Proposed Experimental Workflow for Biological Activity
Screening
To investigate the biological effects of 4-Ethyl-4-heptanol, a tiered screening approach is

proposed.
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Proposed Workflow for Biological Activity Screening
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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